Cas no 51699-89-9 (2,6-Dibromo-4-methylanisole)

• Product Name: 2,6-Dibromo-4-methylanisole
• CAS No: 51699-89-9
• MF: C₈H₈Br₂O
• MW: 279.956521034241
• MDL: MFCD00196821
• CID: 368430
• PubChem ID: 103932
• Update Time: 2025-04-19

2,6-Dibromo-4-methylanisole Chemical and Physical Properties

Names and Identifiers

• 1,3-Dibromo-2-ethoxy-5-methylbenzene
• 2,6-Dibromo-4-Methylanisole
• Benzene,1,3-dibromo-2-methoxy-5-methyl-
• 1,3-dibromo-2-methoxy-5-methylbenzene
• E82104
• EN300-6776510
• NS00032324
• 1,3-dibromo-2-methoxy-5-methyl-benzene
• IHOLQYYMMKYVLH-UHFFFAOYSA-N
• MFCD00196821
• BS-28849
• AKOS030211098
• 2,6-Dibrom-4-methylanisol
• DTXSID60199646
• 51699-89-9
• SCHEMBL3683983
• CS-0168197
• EINECS 257-352-5
• AMY28572
• 2,6-Dibromo-4-methylanisole

• MDL： MFCD00196821
• Inchi： 1S/C8H8Br2O/c1-5-3-6(9)8(11-2)7(10)4-5/h3-4H,1-2H3
• InChI Key： IHOLQYYMMKYVLH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1OC)Br

Computed Properties

• Exact Mass: 277.89414
• Monoisotopic Mass: 277.894
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.727
• Boiling Point: 277.2°C at 760 mmHg
• Flash Point: 110.3°C
• Refractive Index: 1.569
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles